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Compound of Interest

Compound Name: Gpx4-IN-13

Cat. No.: B15582948 Get Quote

Researchers and laboratory professionals handling Gpx4-IN-13, a potent inhibitor of

Glutathione Peroxidase 4 (GPX4) utilized in ferroptosis research, must adhere to stringent

disposal protocols to ensure personnel safety and environmental protection. While a specific

Safety Data Sheet (SDS) for Gpx4-IN-13 is not readily available, the procedural guidelines for

the similar compound, Gpx4-IN-3, provide a strong basis for safe handling and disposal. Gpx4-
IN-13 should be treated as a hazardous chemical with potential risks if not managed correctly.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE) and to work in a controlled environment to minimize

exposure risks.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side shields.

Hand Protection: Use chemical-resistant gloves.

Body Protection: A lab coat or other impervious clothing is mandatory.

Engineering Controls:

Ventilation: All handling and disposal of Gpx4-IN-13 should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[1]
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Emergency Stations: Ensure easy access to a safety shower and an eye wash station.[1]

Step-by-Step Disposal Protocol
The following steps provide a comprehensive guide for the safe disposal of Gpx4-IN-13 waste.

This protocol is based on best practices for handling hazardous chemical waste and draws

from guidelines for the similar compound Gpx4-IN-3.[1]

Waste Segregation and Collection:

Solid Waste: All solid materials that have come into contact with Gpx4-IN-13 must be

collected as hazardous waste. This includes unused or expired powder, contaminated

gloves, wipes, and other consumables. Place these materials in a clearly labeled and

sealed container designated for solid hazardous chemical waste.[1][2]

Liquid Waste: All solutions containing Gpx4-IN-13, such as stock solutions, experimental

media, and rinsates from contaminated glassware, must be collected. Pour this liquid

waste into a dedicated, leak-proof, and clearly labeled hazardous waste container.

Crucially, do not release any Gpx4-IN-13 into drains or water courses.[1][2]

Labeling and Storage of Waste:

Labeling: The hazardous waste container must be clearly and accurately labeled with

"Hazardous Waste," the full chemical name "Gpx4-IN-13," and appropriate hazard

symbols (e.g., harmful, environmentally hazardous).[1]

Storage: Store the sealed waste container in a cool, well-ventilated, and designated

hazardous waste accumulation area. This area should be away from incompatible

materials such as strong acids, alkalis, and oxidizing agents.[1]

Final Disposal:

Professional Disposal: The ultimate disposal of Gpx4-IN-13 waste must be carried out by

an approved and licensed hazardous waste disposal company.[1] Contact your institution's

Environmental Health and Safety (EHS) department to arrange for pickup and disposal,

ensuring compliance with all local and national regulations.[2]
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Chemical and Hazard Profile Summary
While specific quantitative data for Gpx4-IN-13 is limited, the table below summarizes available

information and data for the related compound Gpx4-IN-3 to provide a comparative overview.

Property Gpx4-IN-13
Gpx4-IN-3 (for
comparison)

Reference

CAS Number 2644044-43-7 Not explicitly found [3]

Molecular Formula C29H19NO3 C29H24ClN3O3S [1][3]

Molecular Weight 429.47 g/mol 530.04 g/mol [1]

Hazard Statements Not specified

H302: Harmful if

swallowed. H410:

Very toxic to aquatic

life with long lasting

effects.

[1]

Precautionary

Statements
Not specified

P264, P270, P273,

P301 + P312, P330,

P391, P501

[1]

Storage Room temperature
-20°C (Powder),

-80°C (Stock Solution)
[3][4]

Visualizing the Disposal Workflow
To further clarify the proper disposal procedures, the following diagram illustrates the logical

flow of operations for handling Gpx4-IN-13 waste.
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Caption: Logical workflow for the safe disposal of Gpx4-IN-13 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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